Cas no 1806411-07-3 (2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid)

• Product Name: 2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid
• CAS No: 1806411-07-3
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4939114
• Update Time: 2025-05-23

2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13NO4/c13-6-2-5-8-3-1-4-9(7-14)10(8)11(15)12(16)17/h1,3-4,11,14-15H,2,5,7H2,(H,16,17)
• InChI Key： LSSHLKAHIVRWFS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C(CO)=CC=CC=1CCC#N

Computed Properties

• Exact Mass: 235.08445790 g/mol
• Monoisotopic Mass: 235.08445790 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 102
• Molecular Weight: 235.24

Additional information on 2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid

Comprehensive Overview of 2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid (CAS No. 1806411-07-3)

2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid (CAS No. 1806411-07-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyanoethyl and hydroxymethyl functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its molecular structure, combining a mandelic acid backbone with strategic substituents, makes it a valuable building block for designing novel therapeutics targeting metabolic disorders and inflammatory conditions.

In recent years, the demand for high-purity synthetic intermediates like 2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid has surged, driven by the growing focus on personalized medicine and precision drug delivery systems. Researchers are particularly interested in its potential applications in prodrug formulations and bioconjugation techniques, where its hydroxymethyl group offers excellent site-specific modification opportunities. The compound's cyanoethyl moiety further enhances its utility in click chemistry applications, a hot topic in modern pharmaceutical innovation.

The synthesis and characterization of CAS No. 1806411-07-3 involve sophisticated analytical techniques, including HPLC purification and NMR spectroscopy, ensuring compliance with stringent quality standards required for pharmaceutical-grade materials. Its stability profile under various pH conditions makes it particularly suitable for oral drug formulations, addressing one of the most searched questions in pharmaceutical forums: "How to improve drug bioavailability?" The compound's balanced lipophilicity, contributed by its mandelic acid core, facilitates optimal membrane permeability while maintaining water solubility—a crucial factor in ADME optimization studies.

From an industrial perspective, 2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid represents an important milestone in green chemistry initiatives. Current manufacturing processes emphasize atom economy and reduced solvent waste, aligning with the pharmaceutical industry's sustainability goals—a trending topic in scientific conferences and ESG reports. The compound's versatility extends to peptide modification and biomarker development, areas experiencing exponential growth due to advancements in proteomics research and diagnostic technologies.

Quality control protocols for CAS No. 1806411-07-3 typically include rigorous testing for residual solvents, heavy metal content, and isomeric purity—parameters that frequently appear in regulatory submissions and technical datasheets. The compound's shelf-life stability and compatibility with common lyophilization processes make it attractive for developing thermostable formulations, addressing another frequently searched pharmaceutical challenge: "How to enhance drug product stability?"

Emerging research suggests potential applications of 2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid in targeted cancer therapies, particularly in designing small molecule-drug conjugates (SMDCs). Its molecular architecture allows for strategic attachment of targeting ligands and payload molecules, creating opportunities for developing next-generation precision oncology treatments. This aligns with the current focus on tumor microenvironment modulation and combination therapies—subjects dominating recent oncology publications and grant proposals.

From a commercial standpoint, the global market for pharmaceutical intermediates like CAS No. 1806411-07-3 is projected to grow significantly, fueled by increasing R&D investments in orphan drugs and specialty pharmaceuticals. The compound's technical specifications often include detailed spectral data (IR, MS, ¹H/¹³C NMR) and chromatographic purity reports, meeting the documentation requirements of major pharmacopoeias—information highly sought after by quality assurance professionals in pharmaceutical companies.

In conclusion, 2-(2-Cyanoethyl)-6-(hydroxymethyl)mandelic acid (CAS No. 1806411-07-3) represents a sophisticated chemical entity with multifaceted applications in modern drug discovery and development. Its structural features address several current challenges in medicinal chemistry, from improving drug-like properties to enabling innovative drug delivery solutions. As the pharmaceutical industry continues to evolve toward more targeted and patient-specific therapies, compounds with such precise functionality will undoubtedly play increasingly important roles in shaping the future of healthcare innovation.